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Compound of Interest

Compound Name: DL-Aspartic acid-13C

L Get Quote

Cat. No.: B1612440

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, immediate safety and logistical information for the
proper disposal of DL-Aspartic acid-13C, a stable isotope-labeled amino acid. While not
classified as a hazardous substance, adherence to standard laboratory chemical waste
procedures is crucial.

Key Physical and Chemical Properties

Understanding the properties of a substance is the first step toward safe handling and disposal.
The following table summarizes the key quantitative data for DL-Aspartic acid.

Property Value

Molecular Formula C4H7NOa4

Molecular Weight 133.1 g/mol

Melting Point 270°C (decomposes)[1], 300°C[2]
Specific Gravity 1.66 (Water = 1)[1][2]

Solubility Very slightly soluble in cold water.[1]
Appearance White, odorless powder/solid.[2]

pH (1% solution)

4 (Acidic)[1]
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Disposal Protocol

Follow these step-by-step instructions for the safe disposal of DL-Aspartic acid-13C.

. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE.
Eye Protection: Splash goggles or safety glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A standard lab coat is recommended.[1]

Respiratory Protection: For operations that may generate dust, a dust respirator should be
used.[1]

. Spill Management:
In the event of a spill, avoid generating dust.

Small Spills: Use appropriate tools to carefully sweep or scoop the spilled solid into a
designated and labeled waste disposal container.[1] If necessary, the residue can be
neutralized with a dilute solution of sodium carbonate.[1] Clean the contaminated surface
with water.[1]

Large Spills: Use a shovel to transfer the material into a suitable, labeled waste container.[1]
Neutralize the remaining residue with a dilute solution of sodium carbonate.[1]

. Waste Collection and Storage:

Collect all waste DL-Aspartic acid-13C, including any contaminated materials from spill
cleanup, in a clearly labeled, sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2]

. Final Disposal:
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e Do not dispose of DL-Aspartic acid-13C down the drain or in regular trash.[3]

e The primary method of disposal is to offer the surplus and non-recyclable material to a

licensed disposal company.[4]

o Always consult and adhere to your institution's specific waste disposal guidelines, as well as
local, state, and federal environmental regulations.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of DL-

Aspartic acid-13C.
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Start: DL-Aspartic acid-13C for Disposal

l

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurred?

Clean Spill: Sweep Solid,
Neutralize Residue (optional),
Collect in Waste Container

Collect Waste in a
Labeled, Sealed Container

Store Waste in a Cool, Dry,
Well-Ventilated Area

Consult Institutional and
Local Regulations

Transfer to a Licensed
Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of DL-Aspartic acid-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
o 2. fishersci.com [fishersci.com]

o 3. astechireland.ie [astechireland.ie]

e 4. isotope.com [isotope.com]

« To cite this document: BenchChem. [Safe Disposal of DL-Aspartic Acid-13C: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1612440#dl-aspartic-acid-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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